1-(4-methoxybenzoyl)-3,5-dimethyl-4-(phenylthio)-1H-pyrazole

• IUPAC Name: (3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C19H18N2O2S/c1-13-18(24-17-7-5-4-6-8-17)14(2)21(20-13)19(22)15-9-11-16(23-3)12-10-15/h4-12H,1-3H3
• InChI Key: CYNPGUKVDKWVNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC=C(C=C2)OC)C)SC3=CC=CC=C3
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

1-(4-methoxybenzoyl)-3,5-dimethyl-4-(phenylthio)-1H-pyrazole, also known as MDPV, is a synthetic cathinone that belongs to the class of substituted pyrazolines. It is a powerful stimulant that has been abused as a recreational drug due to its euphoric effects. However, MDPV has also been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

Target of Action

It is known that similar compounds often target enzymes or receptors involved in critical cellular processes .

Mode of Action

Compounds with similar structures often interact with their targets through processes such as free radical reactions, nucleophilic substitution, and oxidation . The compound may form a sigma-bond with its target, generating an intermediate, which then undergoes further reactions .

Biochemical Pathways

It is known that similar compounds often affect pathways related to the function of their targets .

Pharmacokinetics

It is known that similar compounds often undergo metabolic processes such as ketone reduction and demethylation . These processes can impact the bioavailability of the compound .

Result of Action

It is known that similar compounds often result in changes to cellular processes related to the function of their targets .

Action Environment

It is known that factors such as temperature, ph, and the presence of other compounds can influence the action of similar compounds .

Safety and Hazards

As with any chemical compound, handling “1-(4-methoxybenzoyl)-3,5-dimethyl-4-(phenylthio)-1H-pyrazole” would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices. The specific hazards would depend on the compound’s reactivity and toxicity.

Future Directions

Pyrazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research could explore the potential uses of this compound in pharmaceutical or industrial applications.